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Compound of Interest

Compound Name: 4-(oxan-4-ylmethoxy)piperidine
CAS No.: 933701-53-2
Cat. No.: B1428115
Get Quote
. J

Introduction & Compound Profile

This technical guide details the protocols for utilizing 4-(oxan-4-ylmethoxy)piperidine (also
known as 4-((tetrahydro-2H-pyran-4-yl)methoxy)piperidine) in reductive amination reactions.[1]

In modern medicinal chemistry, this specific building block is highly valued. The
tetrahydropyran (oxane) motif serves as a polar, non-basic isostere of a cyclohexane ring,
significantly lowering the lipophilicity (LogD) of the final drug molecule while maintaining steric
bulk. This modulation often improves metabolic stability and aqueous solubility compared to
purely carbocyclic analogs.

Compound Snapshot
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Property Detail
Chemical Name 4-(Oxan-4-ylmethoxy)piperidine
1223210-09-4 (Free base) / 1333571-22-4 (HCI
CAS Number
Salt)
Molecular Weight 199.29 g/mol (Free base)
Functionality Secondary Aliphatic Amine (Nucleophile)
pKa (Calc.) ~10.8 (Piperidine nitrogen)
- Stable to air and moisture; ether linkage is
Stability

robust.[1]

Mechanistic Principles & Reagent Selection

Reductive amination of a secondary amine like 4-(oxan-4-ylmethoxy)piperidine involves two
distinct steps:

o Condensation: The amine attacks the carbonyl (aldehyde/ketone) to form an unstable
hemiaminal, which dehydrates to form an iminium ion.

e Reduction: A hydride source selectively reduces the iminium ion to the final tertiary amine.

Why Sodium Triacetoxyborohydride (STAB)?

For this specific amine, Sodium Triacetoxyborohydride (NaBH(OAC)s) is the gold-standard
reagent.

o Selectivity: Unlike Sodium Borohydride (NaBH4), STAB is mild and does not reduce
aldehydes or ketones appreciably at room temperature. It selectively reduces the iminium
ion, which forms faster than the carbonyl reduction.[2]

o Control: It minimizes the risk of over-alkylation (though less relevant for secondary amines)
and tolerates other functional groups like esters, nitriles, and halides.

Mechanistic Pathway Visualization[1]
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Figure 1: Mechanistic pathway for the reductive amination of secondary amines.[1][3] The
formation of the Iminium lon is the critical rate-determining step for reduction.

Experimental Protocols
Protocol A: Standard STAB Method (The "Workhorse")

Best for: Aldehydes and unhindered ketones. High fidelity and ease of workup.

Reagents:

Amine: 4-(oxan-4-ylmethoxy)piperidine (1.0 equiv)[1]

Carbonyl: Aldehyde or Ketone (1.0 — 1.2 equiv)[1]

Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 — 1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

Additive: Acetic Acid (AcOH) (1.0 — 2.0 equiv)[1]
Procedure:

e Preparation: If using the HCI salt of the amine, dissolve 1.0 mmol of the saltin 5 mL DCE
and add 1.0 mmol (139 uL) of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to free-
base it. Stir for 5 minutes. If using the free base, dissolve directly in DCE.

o Condensation: Add the aldehyde/ketone (1.1 mmol) to the amine solution.
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 Acidification: Add Acetic Acid (1.0 - 2.0 mmol). Note: AcOH catalyzes iminium formation and
buffers the reaction.[1]

e Reduction: Add STAB (1.5 mmol, 318 mg) in one portion.
o Observation: Mild effervescence may occur.

o Reaction: Stir at room temperature (20-25 °C) under nitrogen.
o Aldehydes:[1][2][4][5] Typically complete in 1-4 hours.
o Ketones:[1] May require 12—24 hours.

e Quench: Add saturated aqueous NaHCOs (10 mL) and stir vigorously for 15 minutes to
guench remaining borohydride and neutralize the acid.

o Extraction: Separate phases. Extract the aqueous layer with DCM (2 x 10 mL).
e Drying: Combine organics, dry over Na=SOa, filter, and concentrate.
Validation:

e TLC: The product will be less polar than the starting amine. Stain with Ninhydrin (starting
amine = pink/red; product = usually weak or no color) or KMnOa.

e LCMS: Look for [M+H]* peak corresponding to Product Mass.

Protocol B: Titanium(lV) Mediated Method

Best for: Sterically hindered ketones or electron-deficient systems where iminium formation is
slow.[1]

Reagents:
o Titanium(lV) isopropoxide (Ti(OiPr)a) (neat)
e Reductant: Sodium Borohydride (NaBHa)[6]

e Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]
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Procedure:

Complexation: In a dry vial, combine 4-(oxan-4-ylmethoxy)piperidine (1.0 mmol) and the
ketone (1.0 — 1.2 equiv).

e Lewis Acid Addition: Add Ti(OiPr)a (1.2 — 1.5 equiv) neat.

o Mechanism:[1][2][3][6] Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water
scavenger to drive the equilibrium toward the imine/enamine.

e Stirring: Stir the neat/viscous mixture (or in minimal THF if solubility is poor) at room
temperature for 2—6 hours.

e Dilution: Dilute the mixture with anhydrous MeOH (5 mL).

e Reduction: Cool to 0 °C. Carefully add NaBHa4 (1.5 equiv) in portions. Caution: Exothermic
with gas evolution.[1]

o Workup (Crucial Step): Quench with 1N NaOH or water (2 mL). A heavy white precipitate
(TiO2) will form.

o Filtration: Filter the slurry through a Celite pad. Wash the pad with EtOAc or DCM.
 Purification: Concentrate the filtrate and purify.

Purification & Isolation Strategy

Since the product is a tertiary amine, acid-base extraction or SCX chromatography provides the
highest purity without tedious column chromatography.

SCX (Strong Cation Exchange) Protocol[1]

o Loading: Dissolve the crude reaction residue in MeOH/DCM (1:1). Load onto a pre-
conditioned SCX cartridge (e.g., Isolute® or Strata™-X-C).[1]

e Washing: Flush the cartridge with 3—-5 column volumes of MeOH.

o Purpose: Elutes non-basic impurities (excess ketone, borate salts, neutral byproducts).
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» Elution: Elute the amine product using 2M Ammonia in Methanol (NHs/MeOH).

» Finishing: Concentrate the ammoniacal eluate to obtain the clean free-base amine.

Decision Matrix for Protocol Selection

Substrate Analysis: Ketone
Carbonyl Type (Less Reactive)
Steric Hindrance?

Aldehyde Unhindered Hindered
(Reactive) (e.g., Cyclohexanone) (e.g., Acetophenone)
Protocol A (STAB) Protocol B
Use STAB Longer time (Ti(OiPr)4 + NaBH4)

Protocol A: Protocol B:

STAB / AcOH / DCE Ti(OiPr)4 / NaBH4

Click to download full resolution via product page

Figure 2: Decision tree for selecting the optimal reductive amination protocol based on carbonyl
reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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